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Introduction: Daptomycin is a potent, cyclic lipopeptide antibiotic used in the treatment of life-

threatening infections caused by Gram-positive bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2] Its unique

structure, which includes a 13-amino acid peptide chain with a decanoyl lipid tail, dictates its

distinct mechanism of action involving the disruption of bacterial cell membrane function.[3][4]

This guide provides an in-depth analysis of daptomycin's molecular architecture,

stereochemical configuration, and the experimental methodologies employed for its structural

elucidation, intended for researchers and professionals in drug development.

Core Molecular Structure and Composition
Daptomycin is a complex natural product produced by the bacterium Streptomyces

roseosporus.[5] Its architecture is characterized by three main components:

A 13-amino acid peptide chain: This chain is the backbone of the molecule.[3]

A cyclic core: Ten of the thirteen amino acids form a cyclic structure.[3][6] This cyclization is

not a typical peptide bond but an ester linkage formed between the C-terminal carboxyl

group of L-kynurenine (Kyn¹³) and the side-chain hydroxyl group of L-threonine (Thr⁴).[7]
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An N-terminal lipid tail: A ten-carbon decanoyl fatty acid is attached to the N-terminus of the

first amino acid, L-tryptophan (Trp¹), via an amide bond.[3][8] This lipophilic tail is crucial for

its membrane-disrupting activity.

The combination of the hydrophilic peptide ring and the lipophilic tail gives daptomycin an

amphipathic character, which is essential for its interaction with and insertion into the bacterial

cell membrane.[9][10]
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Caption: Logical organization of daptomycin's molecular structure.

Stereochemistry and Amino Acid Sequence
The peptide sequence of daptomycin is notable for its inclusion of non-proteinogenic and D-

configuration amino acids, which are common features of non-ribosomally synthesized

peptides and contribute to their biological activity and stability.[3][11] The specific

stereochemistry is critical; for instance, replacing a D-amino acid with its L-isomer can

significantly reduce or eliminate antimicrobial activity.[12]

The full sequence is: N-Decanoyl-L-Tryptophan¹-D-Asparagine²-L-Aspartate³-L-Threonine⁴-

Glycine⁵-L-Ornithine⁶-L-Aspartate⁷-D-Alanine⁸-L-Aspartate⁹-Glycine¹⁰-D-Serine¹¹-threo-3-

methyl-L-Glutamate¹²-L-Kynurenine¹³.[7][13]
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Position Amino Acid (Abbr.) Stereochemistry Type

N/A Decanoic Acid N/A Fatty Acid Side Chain

1 Tryptophan (Trp) L-Configuration Proteinogenic

2 Asparagine (Asn) D-Configuration Proteinogenic

3 Aspartic Acid (Asp) L-Configuration Proteinogenic

4 Threonine (Thr) L-Configuration Proteinogenic

5 Glycine (Gly) Achiral Proteinogenic

6 Ornithine (Orn) L-Configuration Non-proteinogenic

7 Aspartic Acid (Asp) L-Configuration Proteinogenic

8 Alanine (Ala) D-Configuration Proteinogenic

9 Aspartic Acid (Asp) L-Configuration Proteinogenic

10 Glycine (Gly) Achiral Proteinogenic

11 Serine (Ser) D-Configuration Proteinogenic

12
3-Methylglutamic acid

(mGlu)
L-Configuration Non-proteinogenic

13 Kynurenine (Kyn) L-Configuration Non-proteinogenic

Physicochemical and 3D Structural Data
The three-dimensional structure of daptomycin in its apo-form (calcium-free) has been

determined by NMR spectroscopy.[14][15] These studies reveal a flexible molecule in solution.

[16] The Protein Data Bank (PDB) contains the coordinates for an ensemble of NMR-derived

structures.
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Property Value Reference(s)

Chemical Formula C₇₂H₁₀₁N₁₇O₂₆ [3]

Molar Mass 1620.69 g/mol [3]

PDB ID (Apo-form) 1XT7 [13][15]

Classification Cyclic Lipopeptide Antibiotic [15]

Upon binding with calcium ions, which is essential for its antibacterial activity, daptomycin

undergoes a conformational change and aggregates.[14][17] This calcium-dependent

aggregation is believed to be a critical step in its mechanism of action, facilitating membrane

binding and disruption.[16][18]

Experimental Protocols for Structural Elucidation
The determination of daptomycin's complex structure requires a combination of advanced

analytical techniques, primarily mass spectrometry and nuclear magnetic resonance (NMR)

spectroscopy.
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General Workflow for Daptomycin's Structural Elucidation
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Caption: Workflow for the structural elucidation of daptomycin.
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A. Mass Spectrometry for Sequence Determination

Objective: To determine the molecular weight and amino acid sequence of the peptide chain.

Methodology:

Sample Preparation: A purified sample of daptomycin is ionized using a soft ionization

technique like Electrospray Ionization (ESI) to prevent fragmentation.

MS¹ Analysis: The sample is analyzed by a mass spectrometer to determine the accurate

mass-to-charge ratio (m/z) of the intact molecule, confirming its molecular formula.

MS² (Tandem MS) Analysis: The molecular ion is selected and subjected to fragmentation,

typically via Collision-Induced Dissociation (CID). The peptide bonds break in a predictable

manner, creating a series of fragment ions (b- and y-ions).

Data Analysis: The mass differences between consecutive peaks in the fragment ion

spectrum correspond to the masses of individual amino acid residues, allowing for the

deduction of the linear amino acid sequence.[19]

B. NMR Spectroscopy for 3D Structure Determination

Objective: To determine the three-dimensional conformation of daptomycin in solution.[14]

Methodology (based on the determination of PDB: 1XT7):

Sample Preparation: A high-concentration sample of daptomycin is dissolved in a

deuterated solvent, such as DMSO-d₆, to minimize solvent signals in the NMR spectra.[15]

For membrane-bound studies, daptomycin may be incorporated into micellar systems like

DHPC.[18]

Data Acquisition: A suite of high-field 2D NMR experiments is performed.

COSY (Correlation Spectroscopy): Identifies protons that are coupled through 2-3

chemical bonds, helping to identify amino acid spin systems.

TOCSY (Total Correlation Spectroscopy): Correlates all protons within a given amino

acid's spin system, aiding in residue identification.
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NOESY (Nuclear Overhauser Effect Spectroscopy): Detects protons that are close in

space (< 5 Å), regardless of bond connectivity. The intensity of NOE cross-peaks is

proportional to the inverse sixth power of the distance between the protons.

Resonance Assignment: Using the COSY and TOCSY spectra, specific protons are

assigned to their respective amino acid residues in the sequence.[14]

Structural Constraint Generation: The NOESY spectrum is analyzed to generate a list of

inter-proton distance constraints.

Structure Calculation: Computational software is used to calculate a family of 3D

structures that satisfy the experimental distance constraints. This is typically done using

algorithms based on molecular dynamics and simulated annealing. The resulting

ensemble of structures (e.g., PDB ID: 1XT7) represents the conformational space of the

molecule in solution.[15][17]

Conclusion
The molecular structure of daptomycin is a sophisticated assembly of L- and D-amino acids,

unusual residues, and a lipid tail, organized into a cyclic depsipeptide. Its specific

stereochemistry and amphipathic nature are fundamental to its potent, calcium-dependent

antibacterial activity against a range of clinically important Gram-positive pathogens. The

elucidation of this structure through advanced techniques like NMR and mass spectrometry has

been crucial for understanding its mechanism of action and provides a foundation for the

development of next-generation daptomycin-based antibiotics to combat evolving bacterial

resistance.[12][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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